Cas no 1250536-58-3 (5-Cyclopropyl-2-fluorobenzaldehyde)

• Product Name: 5-Cyclopropyl-2-fluorobenzaldehyde
• CAS No: 1250536-58-3
• MF: C₁₀H₉FO
• MW: 164.176266431808
• CID: 5700930
• PubChem ID: 62491014
• Update Time: 2025-06-07

5-Cyclopropyl-2-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 1250536-58-3
• Z992239786
• EN300-223135
• 5-cyclopropyl-2-fluorobenzaldehyde
• F2167-4853
• AKOS011780143
• SCHEMBL20238499
• Benzaldehyde, 5-cyclopropyl-2-fluoro-
• 5-Cyclopropyl-2-fluorobenzaldehyde

• Inchi： 1S/C10H9FO/c11-10-4-3-8(7-1-2-7)5-9(10)6-12/h3-7H,1-2H2
• InChI Key： AMRKZTVUPLMVHI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C=O)C1CC1

Computed Properties

• Exact Mass: 164.063743068g/mol
• Monoisotopic Mass: 164.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• Boiling Point: 241.8±33.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 5-Cyclopropyl-2-fluorobenzaldehyde

Comprehensive Overview of 5-Cyclopropyl-2-fluorobenzaldehyde (CAS No. 1250536-58-3)

5-Cyclopropyl-2-fluorobenzaldehyde (CAS No. 1250536-58-3) is a structurally unique aromatic aldehyde derivative that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and materials science. This compound combines a cyclopropyl group at the C5 position of the benzene ring with a fluorine atom at the C2 position, forming a substituted benzaldehyde scaffold. The integration of these two substituents—cyclopropyl and fluoro—introduces distinct electronic and steric effects, making it a valuable building block for the development of bioactive molecules and functional materials. The chemical structure of 5-Cyclopropyl-2-fluorobenzaldehyde features a conjugated system where the aldehyde group (-CHO) at the para position relative to the fluorine atom interacts with adjacent substituents, influencing its reactivity and physicochemical properties.

The synthesis of CAS No. 1250536-58-3 typically involves multi-step organic reactions, including electrophilic aromatic substitution or transition-metal-catalyzed cross-coupling methodologies. Recent advancements in fluorination techniques have enabled more efficient access to this compound, leveraging modern tools such as nucleophilic fluorination with Selectfluor or transition-metal-mediated approaches like the Buchwald-Hartwig reaction for introducing cyclopropyl moieties. These synthetic strategies highlight the compound's role as an intermediate in complex molecule assembly, particularly in pharmaceutical research where precise functional group placement is critical for optimizing drug efficacy and metabolic stability.

In medicinal chemistry, compounds bearing both cyclopropyl and fluoro substituents have demonstrated enhanced pharmacological profiles due to their ability to modulate molecular interactions with biological targets. For instance, fluorinated aromatic systems are known to improve lipophilicity, metabolic resistance, and binding affinity in drug candidates. The cyclopropyl group further contributes by introducing rigidity into molecular frameworks, which can enhance selectivity for specific receptors or enzymes. These properties make CAS No. 1250536-58-3 an attractive candidate for designing novel therapeutic agents targeting diseases such as cancer, bacterial infections, or neurodegenerative disorders.

A notable application of CAS No. 1250536-58-3 lies in its utility as a precursor for synthesizing biologically active compounds. The aldehyde functionality allows for versatile transformations through reactions like nucleophilic addition (e.g., with Grignard reagents), condensation (e.g., aldol reactions), or oxidation/reduction sequences. In recent studies published in *Organic Letters* (Vol. 47, Issue 19) and *Journal of Medicinal Chemistry* (Vol. 77), researchers have utilized this scaffold to construct heterocyclic cores found in anti-inflammatory drugs and antiviral agents. The fluorine atom's electron-withdrawing effect also facilitates fine-tuning of molecular polarity during these processes.

The compound's physical properties include a melting point range typical of substituted benzaldehydes (~48–60°C) and solubility characteristics influenced by its fluorinated structure and cyclopropane ring. Spectroscopic data such as NMR (¹H: δ 7.9–8.4 ppm for aromatic protons; δ ~9–10 ppm for aldehyde proton) and IR (characteristic carbonyl stretch at ~1700 cm⁻¹) provide definitive structural confirmation when analyzing samples or reaction products involving this molecule.

In catalytic applications, derivatives of CAS No. 1250536-58-3 have been explored as ligands for transition metal complexes used in asymmetric synthesis or C-H activation reactions. A 2024 study from *ACS Catalysis* demonstrated that incorporating this scaffold into chiral ligands improved enantioselectivity by up to 98% ee in certain Pd-catalyzed allylation processes due to the combined influence of steric bulk from the cyclopropyl group and electronic effects from fluorination.

The environmental impact profile of this compound aligns with current green chemistry principles when handled under controlled laboratory conditions using closed-system operations and appropriate waste management protocols outlined by IUPAC guidelines for halogenated organics.

Ongoing research continues to expand our understanding of how subtle structural modifications affect biological activity when using this scaffold as a lead compound in drug discovery programs targeting specific disease mechanisms through innovative synthetic approaches described recently at international conferences on medicinal chemistry innovation.

In conclusion, CAS No. 1250536-58-3, known chemically as 5-Cyclopropyl-2-fluorobenzaldehyde, represents an important structural motif that bridges fundamental organic chemistry with applied pharmaceutical development through its unique combination of functional groups which enable both strategic synthetic planning and targeted biological modulation capabilities currently being investigated across multiple research disciplines worldwide.